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Compound of Interest

Uridine triphosphate (trisodium
Compound Name:
salt)

Cat. No.: B12432144

Executive Summary

Do not use DMSO to prepare stock solutions of UTP trisodium salt.

UTP trisodium salt is a highly polar, polyanionic molecule. It exhibits high solubility in water
(>50 mg/mL) but is practically insoluble in dimethyl sulfoxide (DMSO) and ethanol.[1][2]
Attempting to dissolve this compound in DMSO will result in suspension, precipitation, and
inaccurate dosing.

For all standard biological assays (in vitro transcription, receptor agonist studies), Nuclease-
Free Water or TE Buffer (pH 7.0—-7.5) are the required solvents.[1][2]

Physicochemical Data & Solubility Limits

The following data summarizes the solubility boundaries for UTP trisodium salt (MW: ~550.09
g/mol).
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Solvent Solubility Limit Status Recommendation
Recommended.
=55 mg/mL (~100 Standard stock
Water (pH 7.0) Excellent o
mM) concentration is 100
mM.[1][2]

Avoid. High risk of
precipitation and

DMSO <1 mg/mL (< 2 mM) Poor/Insoluble )
concentration error.[1]

[2](3]

Avoid. Used only for
Ethanol Insoluble Insoluble precipitation/purificatio

n, not solubilization.[2]

Acceptable, but water
is preferred to avoid
excess salt

PBS (pH 7.4) ~50 mg/mL Good o
accumulation in

downstream assays.

[1](2]

Technical FAQ & Troubleshooting
Q1: Why can't | dissolve UTP trisodium salt in DMSO? |
use DMSO for all my other small molecules.

The Mechanism: Most small molecule drugs are lipophilic or moderately polar, making DMSO
(a polar aprotic solvent) an ideal universal solvent.[1][2] However, UTP trisodium salt is an ionic
electrolyte.

» Charge Density: The triphosphate tail carries three negative charges (neutralized by three
Na* ions).[2]

» Solvation Physics: DMSO is an excellent solvator of cations (Na*) but a poor solvator of
anions (phosphates) because it lacks hydrogen bond donors.[1][2] Water, being protic,
stabilizes the anionic phosphate groups via hydrogen bonding.
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e Outcome: In DMSO, the lattice energy of the salt crystal overcomes the solvation energy,
preventing dissolution.

Q2: | managed to get a cloudy solution in DMSO. Can |
use it?

No. A cloudy solution indicates a suspension, not a solution.

o Risk: You are likely pipetting heterogeneous particles. Well A1 might receive 0 mM, while
Well A2 receives a 50 mM "chunk."

o Correction: Centrifuge the sample. If a pellet forms, the compound was not dissolved.
Discard and restart with water.

Q3: What is the optimal pH for UTP stock solutions?

Target pH: 7.0 - 7.5.

» Acidic pH (< 6.0): Accelerates hydrolysis of the phosphodiester bonds, breaking UTP down
into UDP and UMP (loss of bioactivity).[1][2]

e Basic pH (> 8.0): Generally less damaging than acid, but can interfere with downstream
enzymatic reactions (e.g., RNA polymerases are pH sensitive).[1][2]

o Self-Buffering: UTP trisodium salt in water usually yields a pH near 7.0, but always verify with
a micro-pH probe or litmus paper.

Q4: My aqueous stock solution precipitated after
freezing. What happened?

This is usually due to "Salting Out" or Phase Separation during the freezing process.[2]
e Thawing: Thaw completely on ice.
o Vortexing: The precipitate is likely reversible.[2] Vortex vigorously for 30 seconds.[2]

« Verification: Hold the tube up to a light source.[2] The liquid must be perfectly clear.[2] If
particulates persist, warm slightly to 25°C. If it still does not dissolve, the UTP may have
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degraded or the concentration was too close to the saturation limit.

Standard Operating Procedure (SOP)
Protocol: Preparation of 100 mM UTP Stock Solution

Materials:

o UTP Trisodium Salt (Solid)[1][2][4]

» Nuclease-Free Water (DEPC-treated or equivalent)[1]
e 0.22 pm Syringe Filter (PES or Nylon)[1]

Calculations (Example for 100 mg vial):

e Mass: 100 mg[2]

MW: 550.09 g/mol [2][5][6]

Target Conc: 100 mM (0.1 M)

Volume Required:

[1][2]
[1][2]

Workflow:

Equilibrate: Allow the vial of UTP solid to reach room temperature before opening (prevents
condensation).

o Add Solvent: Add the calculated volume of Nuclease-Free Water.

o Dissolve: Vortex gently. Do not sonicate excessively as heat can degrade the triphosphate.

[2]

e pH Check: Spot 1 pL on pH paper. If < 6.0, adjust carefully with dilute NaOH (rarely needed
for trisodium salt).[1][2]
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» Sterilize: Filter through a 0.22 um syringe filter into a sterile tube.
« Aliquot: Dispense into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles.

e Store: -20°C (stable for 6-12 months) or -80°C (stable for >1 year).

Visualizations
Figure 1: Solvent Selection Decision Tree

This logic flow ensures researchers select the correct solvent system based on their
downstream application.[2]
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Caption: Decision logic for UTP solvent selection. Note that direct dissolution in DMSO is a
failure point for the trisodium salt form.

Figure 2: 100 mM Stock Preparation Workflow

A step-by-step visual guide to minimize degradation risks.

1. Weigh/Calculate N 3. Vortex to Dissolve 4. pH Check 5. Aliquot & Freeze
(Target 100 mM) 2iddiicleasehieeatatey > (No Heat) P (Target 7.0-7.5) (20°C)

Click to download full resolution via product page

Caption: Optimized workflow for preparing stable UTP stock solutions. Step 3 highlights the
avoidance of heat to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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